![molecular formula C15H14FNOS B7456820 N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide](/img/structure/B7456820.png)
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide, also known as FMBS, is a synthetic compound that has gained attention in the scientific community due to its potential applications in research. FMBS is a benzamide derivative that has been synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide is related to its ability to inhibit FAAH. FAAH is responsible for breaking down endocannabinoids, which are lipid signaling molecules that have various effects on the body. By inhibiting FAAH, N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide can increase endocannabinoid levels, leading to various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide are related to its ability to inhibit FAAH and increase endocannabinoid levels. These effects can include pain relief, anti-inflammatory effects, and potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized and purified, making it readily available for research. Additionally, its ability to inhibit FAAH and increase endocannabinoid levels makes it a valuable tool for investigating the effects of endocannabinoids on the body. However, N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide also has limitations, including its potential toxicity and the need for further research to fully understand its effects on the body.
Future Directions
There are several future directions for N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide research. One direction is to investigate its potential applications in the treatment of cancer. Another direction is to investigate its effects on the endocannabinoid system and its potential use as a tool for investigating the effects of endocannabinoids on the body. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide and its potential toxicity.
Synthesis Methods
The synthesis of N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide involves several steps. Initially, 4-fluoro-2-methylphenol is reacted with thionyl chloride to form 4-fluoro-2-methylphenyl chloride. This intermediate is then reacted with 2-methylthiophenol to form 2-methylsulfanyl-4-fluoro-2-methylphenylmethanone. Finally, this intermediate is reacted with ammonium acetate and acetic anhydride to form N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide.
Scientific Research Applications
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide has been investigated for its potential applications in scientific research. One study found that N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide can inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of endocannabinoids. This inhibition results in an increase in endocannabinoid levels, which can have various effects on the body, including pain relief and anti-inflammatory effects. Additionally, N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide has been found to have potential applications in the treatment of cancer, as it can inhibit the growth of cancer cells.
properties
IUPAC Name |
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNOS/c1-10-9-11(16)7-8-13(10)17-15(18)12-5-3-4-6-14(12)19-2/h3-9H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQJYHEWLTXKPOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=CC=CC=C2SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluoro-2-methylphenyl)-2-methylsulfanylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.